Cas no 1301610-62-7 (Furo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-5-phenyl-)

• Product Name: Furo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-5-phenyl-
• CAS No: 1301610-62-7
• MF: C₁₃H₉ClN₂OS
• MW: 276.741360425949
• CID: 2130342
• Update Time: 2023-11-19

Furo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(methylthio)-5-phenylfuro[2,3-d]pyrimidine
• YSRFZXCBOLKHMT-UHFFFAOYSA-N
• CID 86674386
• Furo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-5-phenyl-

• Inchi： 1S/C13H9ClN2OS/c1-18-13-15-11(14)10-9(7-17-12(10)16-13)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： YSRFZXCBOLKHMT-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)SC)OC=C2C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Topological Polar Surface Area: 64.2

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 467.9±55.0 °C(Predicted)
• pka: -0.32±0.40(Predicted)